Cas no 849509-45-1 (3-Bromo-4-propoxybenzoic acid)

• Product Name: 3-Bromo-4-propoxybenzoic acid
• CAS No: 849509-45-1
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• MDL: MFCD07185160
• CID: 1035038
• PubChem ID: 8707153
• Update Time: 2025-04-20

3-Bromo-4-propoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-propoxybenzoic acid
• BS-42594
• HNYCNUXTGAESOF-UHFFFAOYSA-N
• 3-Bromo-4-propoxybenzoicacid
• DTXSID20429219
• 3-bromanyl-4-propoxy-benzoic acid
• AKOS000319443
• FT-0656581
• A841020
• ZIB50945
• AN-329/43341801
• CS-0319354
• SCHEMBL177193
• 849509-45-1
• STL062097
• DB-076178

• MDL： MFCD07185160
• Inchi： 1S/C10H11BrO3/c1-2-5-14-9-4-3-7(10(12)13)6-8(9)11/h3-4,6H,2,5H2,1H3,(H,12,13)
• InChI Key： HNYCNUXTGAESOF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1OCCC

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives